Cas no 62033-97-0 (Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-)

• Product Name: Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
• CAS No: 62033-97-0
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 460127
• PubChem ID: 71390508
• Update Time: 2025-04-19

Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
• N,N-dibutyl-4-(2,4-dinitrophenoxy)aniline
• DTXSID30812411
• 62033-97-0

• Inchi： 1S/C20H25N3O5/c1-3-5-13-21(14-6-4-2)16-7-10-18(11-8-16)28-20-12-9-17(22(24)25)15-19(20)23(26)27/h7-12,15H,3-6,13-14H2,1-2H3
• InChI Key： RBXMJALUIROUGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 387.17955
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.75